Cas no 1131614-19-1 (3-Iodo-4-isobutoxybenzoic acid)
1131614-19-1 structure
Product Name:3-Iodo-4-isobutoxybenzoic acid
CAS No:1131614-19-1
MF:C11H13IO3
MW:320.123595952988
CID:1030640
PubChem ID:44828891
Update Time:2025-04-20
3-Iodo-4-isobutoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-isobutoxybenzoic acid
- 3-iodo-4-(2-methylpropoxy)benzoic acid
- 3-iodanyl-4-(2-methylpropoxy)benzoic acid
- AK133723
- CTK8E2116
- FT-0658265
- KB-145125
- SBB067992
- DB-060399
- 3-Iodo-4-isobutoxybenzoicacid
- AKOS015841696
- A802866
- 3-iodo-4-isobutoxy-benzoic acid
- DTXSID40660980
- 1131614-19-1
-
- Inchi: 1S/C11H13IO3/c1-7(2)6-15-10-4-3-8(11(13)14)5-9(10)12/h3-5,7H,6H2,1-2H3,(H,13,14)
- InChI Key: AOVWUOOHZQQYPC-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1OCC(C)C
Computed Properties
- Exact Mass: 319.99094g/mol
- Monoisotopic Mass: 319.99094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5Ų
3-Iodo-4-isobutoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095726-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 95% | 1g |
$431.64 | 2023-09-04 | |
| Ambeed | A405554-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 95+% | 1g |
$440.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757708-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 98% | 1g |
¥4620.00 | 2024-08-09 | |
| Crysdot LLC | CD12179301-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 95+% | 1g |
$535 | 2024-07-23 |
3-Iodo-4-isobutoxybenzoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
1131614-19-1 (3-Iodo-4-isobutoxybenzoic acid) Related Products
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- 842-35-3( )
- 1131614-41-9(3-Iodo-4-(pentyloxy)benzoic acid)
- 68507-19-7(3-Iodo-4-methoxybenzoic acid)
- 856167-47-0(3-Iodo-4-isopropoxybenzoicacid)
- 82998-76-3(4-Ethoxy-3-iodobenzoic acid)
- 1131614-52-2(4-(2-Ethoxyethoxy)-3-iodobenzoic acid)
- 1131614-48-6(3-Iodo-4-(neopentyloxy)benzoic acid)
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